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Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne

Cat. No.: B15597435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for DiSulfo-Cy5 alkyne, a

fluorescent dye commonly utilized in click chemistry applications. The information is compiled

from available Safety Data Sheets (SDS) and product information from various suppliers to

ensure a thorough understanding of its handling and storage.

Chemical Identification
Identifier Value

Product Name DiSulfo-Cy5 alkyne

CAS Number 1617497-19-4[1][2][3]

Molecular Formula C₃₅H₄₀N₃NaO₇S₂[1][3]

Molecular Weight 701.8 g/mol [3]

Synonyms Sulfo-Cyanine5 alkyne[2][4][5]

Hazard Identification
According to the Safety Data Sheet provided by MedChemExpress, DiSulfo-Cy5 alkyne is not

classified as a hazardous substance or mixture.[1] Consequently, it does not have associated

GHS hazard pictograms, signal words, or hazard statements.[1]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of DiSulfo-Cy5 alkyne is presented

below. These properties are essential for its proper handling and use in experimental settings.

Property Value

Appearance Dark blue solid[2]

Solubility Soluble in Water, DMSO, and DMF[2][3][4]

Excitation Maximum (λex) 646 nm[2][3]

Emission Maximum (λem) 662 nm[2][3]

Extinction Coefficient 271,000 L⋅mol⁻¹⋅cm⁻¹[2][3]

Fluorescence Quantum Yield 0.28[2][3]

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken as a precaution.[1]
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Exposure Route First-Aid Procedure

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water and seek

medical attention.[1]

Skin Contact

Rinse the affected skin area thoroughly with

water. Contaminated clothing and shoes should

be removed, and a physician should be

consulted.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Ingestion

Wash out the mouth with water. Do not induce

vomiting and seek immediate medical attention.

[1]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of DiSulfo-Cy5 alkyne
and ensuring laboratory safety.

Handling: Standard laboratory practices should be followed, including the use of personal

protective equipment (PPE) such as safety glasses, gloves, and a lab coat.

Storage: The compound should be stored at -20°C in the dark.[2][3] It can be transported at

room temperature for up to three weeks.[2] Prolonged exposure to light should be avoided.

[2]

Experimental Protocols: Safe Handling Workflow
The following diagram illustrates a generalized workflow for the safe handling of chemical

reagents like DiSulfo-Cy5 alkyne in a laboratory setting.
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Pre-Experiment

Experiment
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Receiving and Verification

SDS Review and Risk Assessment

Proper Storage (-20°C, Dark)

Don Personal Protective Equipment
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Experimental Use (e.g., Click Chemistry)

Decontamination of Workspace and Equipment Return to Storage

Waste Disposal according to Institutional Guidelines
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General laboratory workflow for handling chemical reagents.
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Hazard Assessment Logic
The following diagram outlines the logical steps involved in assessing the hazards of a

chemical substance based on its Safety Data Sheet.

Hazard Classification

Action

Review SDS Section 2:
Hazard Identification

Is the substance
classified as hazardous?

Follow GHS Pictograms,
Signal Words, and
Hazard Statements

Yes

Follow Standard
Laboratory Practices

No
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Logical flow for hazard assessment based on SDS information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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